Cas no 66427-61-0 (3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate)

66427-61-0 structure
Product name:3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
- (3,3-dimethyl-2-phenyl-2,4-dihydro-1H-quinolin-4-yl) acetate
- NCGC00173477-01
- 66427-61-0
- Acetic acid, (1,2,3,4-tetrahydro-3,3-dimethyl-2-phenyl-4-quinolinyl) ester
- AKOS001582828
- 3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate #
- SR-01000388622-1
- Oprea1_301442
- DTXSID80346554
- VAOZQZJBAMIKTF-UHFFFAOYSA-N
- SR-01000388622
- Oprea1_629798
- HMS1550I14
- TimTec1_005822
- 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydroquinolin-4-yl acetate
- STK742768
-
- Inchi: InChI=1S/C19H21NO2/c1-13(21)22-18-15-11-7-8-12-16(15)20-17(19(18,2)3)14-9-5-4-6-10-14/h4-12,17-18,20H,1-3H3
- InChI Key: VAOZQZJBAMIKTF-UHFFFAOYSA-N
- SMILES: CC(=O)OC1C2=CC=CC=C2NC(C1(C)C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 295.157228913g/mol
- Monoisotopic Mass: 295.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 4.1
3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate Related Literature
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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